(3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride

• CAS No.: 6645-46-1
• Product Name: (3R)-3-Hydroxy-4-(trimethylazaniumyl)butanoate;hydrochloride
• Molecular Formula: C7H16ClNO3
• Molecular Weight: 197.66 g/mol
• IUPAC Name: [(2R)-3-carboxy-2-hydroxypropyl]-trimethylazanium;chloride
• Standard InChI: InChI=1S/C7H15NO3.ClH/c1-8(2,3)5-6(9)4-7(10)11;/h6,9H,4-5H2,1-3H3;1H/t6-;/m1./s1
• Standard InChIKey: JXXCENBLGFBQJM-FYZOBXCZSA-N
• Isomeric SMILES: C[N+](C)(C)C[C@@H](CC(=O)O)O.[Cl-]
• SMILES: C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
• Canonical SMILES: C[N+](C)(C)CC(CC(=O)O)O.[Cl-]
• Appearance: Solid powder
• Description: Carnitine is a quaternary amine that occurs naturally in most mammalian tissue. It is present in relatively high concentrations in skeletal muscle and heart where it is involved in regulating energy metabolism. It shifts glucose metabolism from glycolysis to glycogen storage and enhances the transport of long chain fatty acids into the mitochondria where they are oxidized for energy production. Carnitine is biosynthesized from lysine. It might be associated with the energy production from branched chain amino acids. L-Carnitine hydrochloride has been used to study ergothioneine transporter SLC22A4 and carnitine transporter SLC22A5. It has also been used to allow the entry of palmitic acid into the mitochondria.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Levocarnitine chloride; (R)-Carnitine hydrochloride; L-Carnitine chloride; L-Carnitine hydrochloride; LC-80; LC 80; LC80
• Reference: 1: Nunes V, Niinikoski H. Lysinuric Protein Intolerance. 2006 Dec 21 [updated 2018 Apr 12]. In: Adam MP, Ardinger HH, Pagon RA, Wallace SE, Bean LJH, Stephens K, Amemiya A, editors. GeneReviews® [Internet]. Seattle (WA): University of Washington, Seattle; 1993-2018. Available from http://www.ncbi.nlm.nih.gov/books/NBK1361/ PubMed PMID: 20301535.; 2: Ghalwash M, Elmasry A, El-Adeeb N. Effect of L-carnitine on the skeletal muscle contractility in simvastatin-induced myopathy in rats. J Basic Clin Physiol Pharmacol. 2018 Mar 27. pii: /j/jbcpp.ahead-of-print/jbcpp-2017-0156/jbcpp-2017-0156.xml. doi: 10.1515/jbcpp-2017-0156. [Epub ahead of print] PubMed PMID: 29584613.; 3: Acar D, Molina-Martínez IT, Gómez-Ballesteros M, Guzmán-Navarro M, Benítez-Del-Castillo JM, Herrero-Vanrell R. Novel liposome-based and in situ gelling artificial tear formulation for dry eye disease treatment. Cont Lens Anterior Eye. 2018 Feb;41(1):93-96. doi: 10.1016/j.clae.2017.11.004. Epub 2017 Dec 6. PubMed PMID: 29223649.; 4: Chen S, Zhang M, Bo L, Li S, Hu L, Zhao X, Sun C. Metabolomic analysis of the toxic effect of chronic exposure of cadmium on rat urine. Environ Sci Pollut Res Int. 2018 Feb;25(4):3765-3774. doi: 10.1007/s11356-017-0774-8. Epub 2017 Nov 22. PubMed PMID: 29168138.; 5: Takano M, Kamei H, Nagahiro M, Kawami M, Yumoto R. Nicotine transport in lung and non-lung epithelial cells. Life Sci. 2017 Nov 1;188:76-82. doi: 10.1016/j.lfs.2017.08.030. Epub 2017 Aug 31. PubMed PMID: 28866099.; 6: Manzanares-Estreder S, Espí-Bardisa J, Alarcón B, Pascual-Ahuir A, Proft M. Multilayered control of peroxisomal activity upon salt stress in Saccharomyces cerevisiae. Mol Microbiol. 2017 Jun;104(5):851-868. doi: 10.1111/mmi.13669. Epub 2017 Apr 10. PubMed PMID: 28321934.; 7: Chandler TL, White HM. Choline and methionine differentially alter methyl carbon metabolism in bovine neonatal hepatocytes. PLoS One. 2017 Feb 2;12(2):e0171080. doi: 10.1371/journal.pone.0171080. eCollection 2017. PubMed PMID: 28152052; PubMed Central PMCID: PMC5289486.; 8: Guardiola JJ, Beier JI, Falkner KC, Wheeler B, McClain CJ, Cave M. Occupational exposures at a polyvinyl chloride production facility are associated with significant changes to the plasma metabolome. Toxicol Appl Pharmacol. 2016 Dec 15;313:47-56. doi: 10.1016/j.taap.2016.10.001. Epub 2016 Oct 17. PubMed PMID: 27765658; PubMed Central PMCID: PMC5712227.; 9: Ertekin E, Konstantinidis KT, Tezel U. A Rieske-Type Oxygenase of Pseudomonas sp. BIOMIG1 Converts Benzalkonium Chlorides to Benzyldimethyl Amine. Environ Sci Technol. 2017 Jan 3;51(1):175-181. doi: 10.1021/acs.est.6b03705. Epub 2016 Nov 20. PubMed PMID: 27792326.; 10: Iwasa M, Sugimoto R, Ishihara T, Sekoguchi-Fujikawa N, Yoshikawa K, Mifuji-Moroka R, Tanaka H, Kobayashi Y, Hasegawa H, Takei Y. Usefulness of Levocarnitine and/or Branched-Chain Amino Acids during Invasive Treatment for Hepatocellular Carcinoma. J Nutr Sci Vitaminol (Tokyo). 2015;61(6):433-40. doi: 10.3177/jnsv.61.433. PubMed PMID: 26875483.; 11: Zhang S, Ntasis E, Kabtni S, van den Born J, Navis G, Bakker SJ, Krämer BK, Yard BA, Hauske SJ. Hyperglycemia Does Not Affect Iron Mediated Toxicity of Cultured Endothelial and Renal Tubular Epithelial Cells: Influence of L-Carnosine. J Diabetes Res. 2016;2016:8710432. doi: 10.1155/2016/8710432. Epub 2015 Dec 14. PubMed PMID: 26788523; PubMed Central PMCID: PMC4691606.; 12: Truta LA, Ferreira NS, Sales MG. Graphene-based biomimetic materials targeting urine metabolite as potential cancer biomarker: application over different conductive materials for potentiometric transduction. Electrochim Acta. 2014 Dec 20;150:99-107. PubMed PMID: 26456975; PubMed Central PMCID: PMC4597333.; 13: Ghosh S, Dolai S, Patra T, Dey J. Solution Behavior and Interaction of Pepsin with Carnitine Based Cationic Surfactant: Fluorescence, Circular Dichroism, and Calorimetric Studies. J Phys Chem B. 2015 Oct 1;119(39):12632-43. doi: 10.1021/acs.jpcb.5b07072. Epub 2015 Sep 21. PubMed PMID: 26348532.; 14: Gibb Z, Lambourne SR, Quadrelli J, Smith ND, Aitken RJ. L-carnitine and pyruvate are prosurvival factors during the storage of stallion spermatozoa at room temperature. Biol Reprod. 2015 Oct;93(4):104. doi: 10.1095/biolreprod.115.131326. Epub 2015 Aug 26. PubMed PMID: 26316064.; 15: Dynnik VV, Kononov AV, Sergeev AI, Teplov IY, Tankanag AV, Zinchenko VP. To Break or to Brake Neuronal Network Accelerated by Ammonium Ions? PLoS One. 2015 Jul 28;10(7):e0134145. doi: 10.1371/journal.pone.0134145. eCollection 2015. PubMed PMID: 26217943; PubMed Central PMCID: PMC4517767.; 16: Missihoun TD, Willée E, Guegan JP, Berardocco S, Shafiq MR, Bouchereau A, Bartels D. Overexpression of ALDH10A8 and ALDH10A9 Genes Provides Insight into Their Role in Glycine Betaine Synthesis and Affects Primary Metabolism in Arabidopsis thaliana. Plant Cell Physiol. 2015 Sep;56(9):1798-807. doi: 10.1093/pcp/pcv105. Epub 2015 Jul 13. PubMed PMID: 26169197.; 17: Huang Y, Ells TC, Truelstrup Hansen L. Role of sigB and osmolytes in desiccation survival of Listeria monocytogenes in simulated food soils on the surface of food grade stainless steel. Food Microbiol. 2015 Apr;46:443-451. doi: 10.1016/j.fm.2014.09.007. Epub 2014 Sep 19. PubMed PMID: 25475314.; 18: Deng R, Su Z, Hua X, Zhang Z, Li DQ, Pflugfelder SC. Osmoprotectants suppress the production and activity of matrix metalloproteinases induced by hyperosmolarity in primary human corneal epithelial cells. Mol Vis. 2014 Sep 12;20:1243-52. eCollection 2014. PubMed PMID: 25352733; PubMed Central PMCID: PMC4165325.; 19: Ongagna-Yhombi SY, McDonald ND, Boyd EF. Deciphering the role of multiple betaine-carnitine-choline transporters in the Halophile Vibrio parahaemolyticus. Appl Environ Microbiol. 2015 Jan;81(1):351-63. doi: 10.1128/AEM.02402-14. Epub 2014 Oct 24. PubMed PMID: 25344241; PubMed Central PMCID: PMC4272712.; 20: Yanagawa K, Matsunaga N, Nakagawa Y. [Experience with levocarnitine chloride supplementation for the treatment of fatigue in cancer patients undergoing chemotherapy]. Gan To Kagaku Ryoho. 2014 Oct;41(10):1292-4. Japanese. PubMed PMID: 25335721.
• PubChem Compound: 656657
• Last Modified: Nov 11 2021